Cas no 2273511-99-0 (3-Bromo-5-(difluoromethoxy)benzoic acid)

3-Bromo-5-(difluoromethoxy)benzoic acid is a fluorinated aromatic compound featuring both bromo and difluoromethoxy functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure enables selective modifications, particularly in pharmaceutical and agrochemical applications, where fluorinated compounds are valued for their enhanced stability and bioavailability. The bromo substituent offers a reactive site for further cross-coupling reactions, while the difluoromethoxy group contributes to metabolic resistance and lipophilicity. This compound is particularly useful in the development of bioactive molecules, serving as a key building block for drug discovery and material science. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.
3-Bromo-5-(difluoromethoxy)benzoic acid structure
2273511-99-0 structure
Product Name:3-Bromo-5-(difluoromethoxy)benzoic acid
CAS No:2273511-99-0
MF:C8H5BrF2O3
MW:267.024308919907
MDL:MFCD32633264
CID:4785523
PubChem ID:145864103
Update Time:2025-05-25

3-Bromo-5-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(difluoromethoxy)benzoic acid
    • MDL: MFCD32633264
    • Inchi: 1S/C8H5BrF2O3/c9-5-1-4(7(12)13)2-6(3-5)14-8(10)11/h1-3,8H,(H,12,13)
    • InChI Key: FBUCSKQVMRMQDG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=C(C=1)OC(F)F

Computed Properties

  • Exact Mass: 265.93901 g/mol
  • Monoisotopic Mass: 265.93901 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 267.02
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5

3-Bromo-5-(difluoromethoxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
213542-1g
3-Bromo-5-(difluoromethoxy)benzoic acid, 95%
2273511-99-0 95%
1g
$1156.00 2023-09-10
Matrix Scientific
213542-2.500g
3-Bromo-5-(difluoromethoxy)benzoic acid, 95%
2273511-99-0 95%
2.500g
$2063.00 2023-09-10
Enamine
EN300-3295900-1g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95%
1g
$700.0 2023-09-04
Enamine
EN300-3295900-5g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95%
5g
$2907.0 2023-09-04
Enamine
EN300-3295900-10g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95%
10g
$5673.0 2023-09-04
Enamine
EN300-3295900-0.05g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95.0%
0.05g
$163.0 2025-02-19
Enamine
EN300-3295900-0.1g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95.0%
0.1g
$243.0 2025-02-19
Enamine
EN300-3295900-0.25g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95.0%
0.25g
$346.0 2025-02-19
Enamine
EN300-3295900-0.5g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95.0%
0.5g
$546.0 2025-02-19
Enamine
EN300-3295900-1.0g
3-bromo-5-(difluoromethoxy)benzoic acid
2273511-99-0 95.0%
1.0g
$700.0 2025-02-19

Additional information on 3-Bromo-5-(difluoromethoxy)benzoic acid

Introduction to 3-Bromo-5-(difluoromethoxy)benzoic acid (CAS No. 2273511-99-0)

3-Bromo-5-(difluoromethoxy)benzoic acid, identified by the Chemical Abstracts Service (CAS) number 2273511-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid class, characterized by a benzene ring substituted with a carboxylic acid group and various functional groups. The presence of both bromine and difluoromethoxy substituents on the benzene ring endows this molecule with unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 3-Bromo-5-(difluoromethoxy)benzoic acid make it particularly interesting for drug discovery and development. The bromine atom introduces a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Meanwhile, the difluoromethoxy group is known to enhance metabolic stability and binding affinity, attributes that are often sought after in lead optimization processes.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their favorable pharmacokinetic properties. The fluorine atoms in 3-Bromo-5-(difluoromethoxy)benzoic acid contribute to its lipophilicity and resistance to enzymatic degradation, which can be crucial for improving drug bioavailability and duration of action. This compound has been explored in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling applications of 3-Bromo-5-(difluoromethoxy)benzoic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the bromine and difluoromethoxy functionalities, researchers have been able to design highly specific inhibitors that disrupt aberrant signaling cascades. For instance, derivatives of this compound have shown promise in preclinical studies as potent inhibitors of tyrosine kinases, which are critical targets in oncology.

Furthermore, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in antibiotic development. The enhanced antibacterial activity observed with fluoroaromatics can be attributed to their ability to disrupt bacterial cell wall synthesis and DNA replication. 3-Bromo-5-(difluoromethoxy)benzoic acid has been utilized as a building block in the synthesis of novel antibiotics that exhibit improved efficacy against resistant strains of pathogens. This underscores its versatility as a synthetic intermediate in addressing global health challenges.

The role of 3-Bromo-5-(difluoromethoxy)benzoic acid extends beyond small-molecule drug development. It has also found utility in materials science, particularly in the design of organic electronic materials. The electronic properties of fluorinated aromatic compounds can be fine-tuned by altering substituent patterns, making them suitable for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors. The bromine substituent further facilitates post-synthetic modifications, allowing for the creation of complex molecular architectures with tailored functionalities.

Recent advances in computational chemistry have enhanced our ability to predict the biological activity of compounds like 3-Bromo-5-(difluoromethoxy)benzoic acid before experimental synthesis. Machine learning models trained on large datasets have demonstrated remarkable accuracy in identifying potential drug candidates based on structural features alone. These computational tools have accelerated the drug discovery pipeline by enabling high-throughput virtual screening and prioritization of promising scaffolds for further investigation.

The synthesis of 3-Bromo-5-(difluoromethoxy)benzoic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination followed by selective methylation with difluoromethyl groups. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Catalytic approaches have been particularly successful in enhancing reaction efficiency while reducing environmental impact.

In conclusion, 3-Bromo-5-(difluoromethoxy)benzoic acid (CAS No. 2273511-99-0) represents a versatile and valuable compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an excellent intermediate for constructing biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and innovative synthetic strategies, the importance of this compound is expected to grow further.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen